Cas no 7496-55-1 (4-Cyclohexyl-1,3-thiazol-2-amine)

• Product Name: 4-Cyclohexyl-1,3-thiazol-2-amine
• CAS No: 7496-55-1
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• MDL: MFCD03473352
• CID: 581705
• PubChem ID: 346930
• Update Time: 2025-04-19

4-Cyclohexyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexyl-1,3-thiazol-2-amine
• 2-Thiazolamine,4-cyclohexyl-
• 4-cyclohexyl-1,3-thiazol-2-amine(SALTDATA: FREE)
• F1924-0041
• HMS1407N05
• HMS2438J20
• DTXSID10323959
• Z56874417
• JLGBFRLWPQHZAJ-UHFFFAOYSA-N
• 2-Amino-4-cyclohexylthiazole
• NSC405298
• AKOS000124907
• FT-0724425
• Enamine_004867
• NSC-405298
• MLS000564894
• 4-cyclohexylthiazol-2-amine
• SCHEMBL1801634
• BS-38456
• NSC 405298
• CHEMBL1446635
• EN300-236423
• 2-Thiazolamine, 4-cyclohexyl-
• 7496-55-1
• MFCD03473352
• AT28394
• C9H14N2S
• SMR000152144
• STK473453
• DB-028496

• MDL： MFCD03473352
• Inchi： 1S/C9H14N2S/c10-9-11-8(6-12-9)7-4-2-1-3-5-7/h6-7H,1-5H2,(H2,10,11)
• InChI Key： JLGBFRLWPQHZAJ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1CCCCC1

Computed Properties

• Exact Mass: 182.08800
• Monoisotopic Mass: 182.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.171
• Boiling Point: 332.3°Cat760mmHg
• Flash Point: 154.8°C
• Refractive Index: 1.594
• PSA: 67.15000
• LogP: 3.35420
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Cyclohexyl-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)